Cas no 773873-60-2 (4H-1-Benzopyran-3-carboxylicacid, 6-hydroxy-)

• Product Name: 4H-1-Benzopyran-3-carboxylicacid, 6-hydroxy-
• CAS No: 773873-60-2
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 552283
• PubChem ID: 29920786
• Update Time: 2025-04-19

4H-1-Benzopyran-3-carboxylicacid, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxylicacid, 6-hydroxy-
• 6-HYDROXY-4H-CHROMENE-3-CARBOXYLIC ACID
• 4H-1-Benzopyran-3-carboxylicacid,6-hydroxy
• RARECHEM AL BE 1514
• DTXSID50652114
• 773873-60-2
• AKOS006293505
• 6-Hydroxy-4H-1-benzopyran-3-carboxylic acid

• Inchi： 1S/C10H8O4/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-2,4-5,11H,3H2,(H,12,13)
• InChI Key： DIPQUWJQAGPWPH-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)CC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 1.29560